3-(3-Chlorophenoxymethyl)-azetidine hydrochloride
Overview
Description
3-(3-Chlorophenoxymethyl)-azetidine hydrochloride, or 3-CPMA, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in water and alcohol. 3-CPMA has been used in a variety of scientific studies, including the synthesis of peptides, the study of enzyme-catalyzed reactions, and the analysis of protein-protein interactions.
Scientific Research Applications
Prodrug Design for AZT
3-(3-Chlorophenoxymethyl)-azetidine hydrochloride is not directly mentioned in the literature. However, research on related compounds, particularly in the context of prodrug design for AZT (3'-Azido-2',3'-dideoxythymidine), provides insights into its potential applications. A study discusses various strategies for designing prodrugs of AZT, focusing on enhancing anti-HIV activity and improving pharmacokinetic properties (Parang, Wiebe, & Knaus, 2000).
Development of Antiretroviral Agents
Another study highlights the evolution of nucleoside and nucleotide reverse transcriptase inhibitors (NRTIs) for HIV treatment, discussing the pharmacology and clinical use of these agents (Cihlar & Ray, 2010). This research underscores the ongoing efforts to develop more effective antiretroviral drugs.
Novel Inhibitors of HIV
Research into clicking the 3'-azido group of AZT has led to the development of novel 1,2,3-triazoles with potent anti-HIV activities (Sirivolu et al., 2013). This suggests that modifications of AZT and related compounds, potentially including 3-(3-Chlorophenoxymethyl)-azetidine hydrochloride, can yield significant therapeutic advances.
Drug Binding and Interaction Studies
A study on the interaction of AZT with human serum albumin (HSA) revealed new insights into drug distribution and drug-drug interactions, important for multi-drug therapy (Zhu et al., 2008). Understanding these interactions is crucial for the development of new drugs and treatment strategies.
Chemical Process Development
In the field of chemical process development, a study describes the synthesis of a highly energetic building block related to azetidine, which could be relevant for the synthesis of compounds like 3-(3-Chlorophenoxymethyl)-azetidine hydrochloride (Kohler et al., 2018).
properties
IUPAC Name |
3-[(3-chlorophenoxy)methyl]azetidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO.ClH/c11-9-2-1-3-10(4-9)13-7-8-5-12-6-8;/h1-4,8,12H,5-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNPOABJRMPADBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)COC2=CC(=CC=C2)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Chlorophenoxymethyl)-azetidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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